![molecular formula C13H18Cl3NO B3229756 3-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride CAS No. 1289387-04-7](/img/structure/B3229756.png)
3-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride
Overview
Description
3-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride, also known as JNJ-42153605, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent and selective antagonist of the orexin-2 receptor, which plays a crucial role in regulating sleep/wake cycles and other physiological processes.
Mechanism of Action
3-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride acts as a selective antagonist of the orexin-2 receptor, which is primarily expressed in the hypothalamus region of the brain. This receptor plays a crucial role in regulating sleep/wake cycles and other physiological processes. By blocking the orexin-2 receptor, this compound can induce sleep and promote relaxation.
Biochemical and Physiological Effects:
This compound has been shown to induce sleep and promote relaxation in animal models. The compound has also been found to improve cognitive function and reduce anxiety-like behavior in rodents. Additionally, this compound has been shown to have minimal effects on cardiovascular and respiratory function, making it a safe and promising candidate for further research.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride is its high selectivity for the orexin-2 receptor, which allows for precise targeting of this receptor without affecting other physiological processes. However, the compound's limited solubility and stability can pose challenges in lab experiments.
Future Directions
There are several potential future directions for research on 3-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride. One area of interest is the compound's potential therapeutic applications in disorders related to sleep and wakefulness, such as narcolepsy and insomnia. Additionally, further studies are needed to explore the compound's effects on cognitive function and anxiety-like behavior. Finally, the development of more stable and soluble formulations of this compound could improve its potential as a therapeutic agent.
Scientific Research Applications
3-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride has been extensively studied for its potential therapeutic applications in various disorders related to sleep, wakefulness, and other physiological processes. The compound has shown promising results in animal models of narcolepsy, insomnia, and other sleep disorders.
properties
IUPAC Name |
3-[(2,6-dichlorophenyl)methoxymethyl]piperidine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17Cl2NO.ClH/c14-12-4-1-5-13(15)11(12)9-17-8-10-3-2-6-16-7-10;/h1,4-5,10,16H,2-3,6-9H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRDGACRANIFFMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COCC2=C(C=CC=C2Cl)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.